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Compound of Interest

trans-2-Aminocyclopentanol
Compound Name:
hydrochloride

Cat. No.: B153605

Essential Safety and Handling Guide for trans-2-
Aminocyclopentanol Hydrochloride

For laboratory professionals engaged in research and development, ensuring safe handling of
chemical compounds is paramount. This guide provides essential safety protocols, operational
procedures, and disposal plans for trans-2-Aminocyclopentanol hydrochloride.

Hazard Identification and Classification

trans-2-Aminocyclopentanol hydrochloride is classified with the following hazards:
e H302: Harmful if swallowed.[1][2]

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

The signal word for this substance is Warning.[1][2]

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b153605?utm_src=pdf-interest
https://www.benchchem.com/product/b153605?utm_src=pdf-body
https://www.benchchem.com/product/b153605?utm_src=pdf-body
https://www.chemicalbook.com/msds/trans-2-aminocyclopentanol-hydrochloride.pdf
https://www.echemi.com/sds/1s-2s-trans-2-aminocyclopentanol-hydrochloride-pd180521119381.html
https://www.chemicalbook.com/msds/trans-2-aminocyclopentanol-hydrochloride.pdf
https://www.chemicalbook.com/msds/trans-2-aminocyclopentanol-hydrochloride.pdf
https://www.chemicalbook.com/msds/trans-2-aminocyclopentanol-hydrochloride.pdf
https://www.echemi.com/sds/1s-2s-trans-2-aminocyclopentanol-hydrochloride-pd180521119381.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Formula CsH12CINO [3]
Molecular Weight 137.61 g/mol [3114]
Melting Point 191-196 °C [4]
Boiling Point 220.9 °C at 760 mmHg [4]
Flash Point 87.4 °C [4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the final and critical barrier to exposure. The following PPE is
required when handling trans-2-Aminocyclopentanol hydrochloride:

e Eye and Face Protection: Wear tightly fitting safety goggles conforming to EN 166 (EU) or
NIOSH (US) standards.[2] A face shield should be used when there is a risk of splashes.[5]

[6]
e Skin Protection:

o Gloves: Wear powder-free, chemotherapy-grade gloves that meet ASTM D6978
standards.[7][8] Two pairs of gloves are recommended, with the inner glove tucked under
the gown cuff and the outer glove over the cuff.[8] Gloves should be changed every 30-60
minutes or immediately upon contamination.[6][8]

o Gown/Lab Coat: A disposable, impermeable, long-sleeved gown with closed-back and knit
or elastic cuffs is required.[7][8] In the absence of manufacturer permeation data, gowns
should be changed every 2-3 hours or when contaminated.[8]

o Footwear: Closed-toe, closed-heel shoes are mandatory.[5] Wear two pairs of disposable,
skid-resistant shoe covers when compounding.[8][9]

» Respiratory Protection: If exposure limits are exceeded or dust formation is likely, use a fit-
tested N95 (or higher) respirator.[2][8] Surgical masks do not provide adequate protection
and should not be used.[6][8]
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» Head and Hair Covers: Head, hair, and beard covers are required to prevent contamination.

[8][°]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe handling of trans-2-Aminocyclopentanol hydrochloride from
receipt to use.
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Preparation

1. Designate Handling Area
Ensure proper ventilation & access to eyewash/shower.

'

2. Don Required PPE
(Gloves, Gown, Goggles, etc.)

Hangling
Y

3. Weighing & Transfer
Handle in a fume hood to avoid dust formation.

'

4. Experimental Use
Avoid contact with skin and eyes. Do not eat, drink, or smoke.

Post-Handling
Y

5. Decontaminate Surfaces
Clean work area thoroughly.

'

6. Doff PPE Correctly
Remove and dispose of PPE as hazardous waste.

'

7. Hand Hygiene
Wash hands thoroughly with soap and water.

Click to download full resolution via product page

Caption: Workflow for Safe Handling of trans-2-Aminocyclopentanol hydrochloride.
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Detailed Steps:
e Preparation:

o Work in a well-ventilated area, preferably a chemical fume hood, to minimize inhalation
exposure.[2][3]

o Ensure an eyewash station and safety shower are readily accessible.
o Assemble all necessary equipment and reagents before starting.

e Handling:

o

Avoid the formation of dust and aerosols.[3][10]

[¢]

Wash hands thoroughly after handling the substance.[2]

[¢]

Do not eat, drink, or smoke in the handling area.[2]

[e]

Store the container tightly closed in a dry, cool, and well-ventilated place.[2]
Recommended storage is under an inert gas (Nitrogen or Argon) at 2-8°C.[4]

 In Case of Exposure or Spill:

o Eye Contact: Immediately rinse with pure water for at least 15 minutes and consult a
doctor.[2][3]

o Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty
of water.[2][3]

o Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control
Center immediately.[2]

o Inhalation: Move the victim into fresh air. If breathing is difficult, give oxygen.[2]

o Spills: Avoid dust formation.[3] Collect the spillage using appropriate methods (e.g., sweep
up and shovel) and place it in a suitable, closed container for disposal.[3][10]
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Disposal Plan

All waste materials contaminated with trans-2-Aminocyclopentanol hydrochloride must be
treated as hazardous waste.

e PPE and Contaminated Materials:

o Used gloves, gowns, shoe covers, and any other contaminated disposable materials
should be placed in a designated, sealed, and clearly labeled hazardous waste container.

e Chemical Waste:

o Dispose of the contents and the container at an appropriate treatment and disposal facility.

[2]
o Do not let the product enter drains.[3][10]

o Disposal must be in accordance with all applicable federal, state, and local environmental
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling trans-2-
Aminocyclopentanol hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153605#personal-protective-equipment-for-handling-
trans-2-aminocyclopentanol-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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